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Compound Focus: 2-Thienyllithium

CAS No.: 2786-07-4

Cat. No.: S567659

Compound Overview and Key Specifications

2-Thienyllithium is an organolithium reagent widely used as a building block in pharmaceutical and
agrochemical research. It is extremely air- and moisture-sensitive, requiring specialized handling

techniques under an inert atmosphere [1].

The table below summarizes its key physical and chemical properties for experimental planning:

Property Specification / Value

CAS Number 2786-07-4 [2]

Linear Formula C4H3LIS [2]

Molecular Weight 90.07 g/mol [2]

Typical Commercial Form Solution in THF/hexanes [3] [2]
Common Concentration 1.0 M [3]

Density 0.829 g/mL at 25 °C [3] [2]
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Property Specification / Value
Flash Point -30 °C (closed cup) [3]/-22 °F [2]
Hazard Codes F (Flammable), Xn (Harmful), N (Dangerous for the environment) [2]

Safe Handling and Standard Operating Procedures

Core Handling Principles

¢ Inert Atmosphere: All operations must be performed under an inert atmosphere (e.g., nitrogen or
argon) using a Schlenk line or glovebox [4] [1].

e Appropriate Glassware: Use Schlenk flasks or three-necked flasks equipped with septa and
connected to the inert gas source [1].

¢ Personal Protective Equipment (PPE): Always wear appropriate PPE, including eyeshi elds,
faceshields, gloves, and a respirator filter (type ABEK per EN14387) [3].

Workflow for Setting Up a Reaction

The following diagram outlines the critical steps for setting up a reaction using air-sensitive reagents like 2-

Thienyllithium:
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Detailed Procedural Notes

e Greasing Joints: Apply a thin, even layer of grease to ground-glass joints to ensure an airtight seal.
Two opposite stripes on the male joint, followed by gentle rotation when connecting, is the
recommended method. Excessive grease can contaminate the reaction [1].

¢ Evacuate-Refill Cycle: This is critical for removing air and moisture. The flask is opened to vacuum
to evacuate air, then refilled with inert gas. This process should be repeated at least three times to
ensure a pure inert atmosphere [1].

¢ Adding Liquid Reagents: Liquid reagents like 2-Thienyllithium solution are best added using gas-
tight syringes or cannula transfer under a positive flow of inert gas. Ensure the reagent bottle and
receiving flask are at appropriate pressures to enable smooth transfer and prevent air from being
drawn in.

Troubleshooting Guides & FAQs

Common Issues and Solutions

Problem Possible Cause Solution

| Low Yield of Product | Decomposition of reagent due to inadvertent exposure to air or moisture. | Check
integrity of the inert atmosphere. Ensure all glassware is perfectly dry. Use freshly dried solvents. | | | Undue
delay during work-up steps. | Proceed with work-up, especially extraction, promptly after reaction
completion [4]. | | Unusual Reaction Color or Precipitate | Decomposition of 2-Thienyllithium, forming
impurities. | Use a fresh reagent bottle. Titrate the reagent solution to confirm its concentration and quality. | |
Difficulty in Transferring Reagent | Improper pressure equilibration during cannula transfer. | Ensure a

positive pressure of inert gas is applied to the source vessel. |

Frequently Asked Questions (FAQS)

Q1: How should I store 2-Thienyllithium, and what is its shelf life? A1: The reagent should be stored
tightly sealed under an inert atmosphere (e.g., in a Sure-Seal type bottle) at room temperature or as

recommended by the supplier. Over time, it may decompose, evident from a color change or precipitate
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formation. For best results, use it promptly after opening and titrate the solution if long-term storage is

suspected [5].

Q2: My commercial bottle of 2-Thienyllithium has changed color. Is it still usable? A2: A color change
(e.g., to a darker shade) often indicates the onset of decomposition. While it might still be active, its
concentration is likely lower than stated. It is highly recommended to determine the exact concentration

by titration (e.g., with a standardized alcohol) before use in critical experiments.

Q3: Can I prepare 2-Thienyllithium in the lab instead of buying it? A3: Yes, it can be prepared by the
lithiation of thiophene with n-butyllithium at low temperatures (-30°C to -20°C) in an inert solvent like
tetrahydrofuran (THF), as described in literature procedures [4]. However, this requires handling highly
reactive, pyrophoric n-butyllithium and meticulous air-free techniques, making commercial procurement

more convenient for most users.

Q4: What is the best way to add an air-sensitive solid to a reaction that already contains 2-
Thienyllithium? A4: The most straightforward method is to dissolve the solid in a dry, degassed solvent in a
separate flask under inert atmosphere and then transfer the solution to the main reaction vessel via cannula.
Alternatively, a solid addition tube can be used. This specialized glassware is loaded with the solid in a
glovebox and then attached to the reaction flask, allowing for controlled addition without exposing the

system to air [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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